Cas no 668971-22-0 (5-(3-methylthiophen-2-yl)-1,2-oxazole-3-carboxylic acid)

• Product Name: 5-(3-methylthiophen-2-yl)-1,2-oxazole-3-carboxylic acid
• CAS No: 668971-22-0
• MF: C₉H₇NO₃S
• MW: 209.221781015396
• CID: 1713217
• PubChem ID: 53418272
• Update Time: 2025-10-28

5-(3-methylthiophen-2-yl)-1,2-oxazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Isoxazolecarboxylic acid, 5-(3-methyl-2-thienyl)-
• 5-(3-methylthiophen-2-yl)-1,2-oxazole-3-carboxylic acid
• 668971-22-0
• EN300-1831082
• SCHEMBL6815367
• 5-(3-METHYLTHIOPHEN-2-YL)ISOXAZOLE-3-CARBOXYLIC ACID
• AKOS017560898

• MDL： MFCD11848431
• Inchi： 1S/C9H7NO3S/c1-5-2-3-14-8(5)7-4-6(9(11)12)10-13-7/h2-4H,1H3,(H,11,12)
• InChI Key： TWZKCINWWHFTBJ-UHFFFAOYSA-N
• SMILES： S1C=CC(C)=C1C1=CC(C(=O)O)=NO1

Computed Properties

• Exact Mass: 209.01471
• Monoisotopic Mass: 209.01466426g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 91.6Ų

Experimental Properties

• PSA: 63.33

Additional information on 5-(3-methylthiophen-2-yl)-1,2-oxazole-3-carboxylic acid

5-(3-Methylthiophen-2-yl)-1,2-oxazole-3-carboxylic acid: A Comprehensive Overview

5-(3-Methylthiophen-2-yl)-1,2-oxazole-3-carboxylic acid, identified by the CAS number 668971-22-0, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule is characterized by its unique structure, which combines a thiophene ring with an oxazole moiety and a carboxylic acid group. The compound's structure lends it potential applications in drug design and material science.

The molecular formula of 5-(3-Methylthiophen-2-yl)-1,2-oxazole-3-carboxylic acid is C₁₁H₉NO₃S, and its molecular weight is approximately 249.4 g/mol. The compound exists as a solid under standard conditions and is sparingly soluble in water but exhibits better solubility in organic solvents such as dichloromethane and acetonitrile. Its melting point is around 180°C, making it stable under moderate thermal conditions.

The synthesis of this compound typically involves a multi-step process, often starting with the preparation of the thiophene derivative followed by coupling reactions to introduce the oxazole ring and carboxylic acid group. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing reaction times and improving yields.

5-(3-Methylthiophen-2-yl)-1,2-oxazole-3-carboxylic acid has been studied for its biological activity. Research indicates that the compound exhibits moderate anti-inflammatory properties, potentially due to its ability to inhibit cyclooxygenase enzymes. Additionally, studies have shown that the compound may possess antioxidant activity, which could be attributed to the presence of the thiophene ring and the electron-withdrawing groups on the oxazole moiety.

In terms of applications, this compound has shown promise in the development of novel pharmaceutical agents. Its structure suggests potential interactions with various biological targets, including protein kinases and receptors. Recent research has explored its role as a lead compound in drug discovery programs targeting chronic inflammatory diseases and oxidative stress-related conditions.

The chemical stability of 5-(3-Methylthiophen-2-yl)-1,2-oxazole-3-carboxylic acid makes it suitable for use in various chemical reactions. Its reactivity can be modulated by altering substituents on the thiophene or oxazole rings, allowing for fine-tuning of its properties for specific applications.

In conclusion, 5-(3-Methylthiophen-2-yl)-1,2-oxazole-3-carboxylic acid, CAS No. 668971-22-0, is a versatile compound with a wide range of potential applications in both academic research and industrial settings. Continued exploration of its chemical properties and biological activities will undoubtedly yield further insights into its utility as a valuable tool in modern chemistry and pharmacology.